Cas no 2229647-85-0 (4-(3-methoxypyridin-2-yl)but-3-en-2-amine)

• Product Name: 4-(3-methoxypyridin-2-yl)but-3-en-2-amine
• CAS No: 2229647-85-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6255772
• PubChem ID: 165624492
• Update Time: 2025-06-13

4-(3-methoxypyridin-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypyridin-2-yl)but-3-en-2-amine
• 2229647-85-0
• EN300-1767607

• Inchi： 1S/C10H14N2O/c1-8(11)5-6-9-10(13-2)4-3-7-12-9/h3-8H,11H2,1-2H3/b6-5+
• InChI Key： QRGRFLYLDHCXLV-AATRIKPKSA-N
• SMILES： O(C)C1=CC=CN=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(3-methoxypyridin-2-yl)but-3-en-2-amine

Introduction to 4-(3-methoxypyridin-2-yl)but-3-en-2-amine (CAS No: 2229647-85-0)

4-(3-methoxypyridin-2-yl)but-3-en-2-amine, identified by the chemical compound code CAS No: 2229647-85-0, is a significant molecule in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of 4-(3-methoxypyridin-2-yl)but-3-en-2-amine, particularly the presence of a methoxy group on the pyridine ring and an amine functional group on the butenyl side chain, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The synthesis and characterization of 4-(3-methoxypyridin-2-yl)but-3-en-2-amine have been subjects of extensive research. The compound's molecular structure allows for multiple points of functionalization, enabling chemists to modify its properties for specific applications. Recent advancements in synthetic methodologies have improved the efficiency and yield of producing this compound, making it more accessible for industrial and academic research purposes. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has been particularly instrumental in achieving high-quality yields and purity levels.

In the context of pharmaceutical research, 4-(3-methoxypyridin-2-yl)but-3-en-2-amine has shown promise as a lead compound in the development of new drugs. Its pyridine moiety is known to interact with biological targets such as enzymes and receptors, making it a versatile building block for medicinal chemistry. Studies have demonstrated its potential in inhibiting certain enzymes associated with inflammatory diseases, suggesting its therapeutic relevance. Additionally, the compound's ability to cross the blood-brain barrier has opened up possibilities for its use in treating neurological disorders.

Recent publications highlight the compound's role in preclinical studies aimed at identifying novel therapeutic strategies. For instance, researchers have explored its efficacy in reducing oxidative stress and inflammation, which are key pathological mechanisms in conditions like Alzheimer's disease and Parkinson's disease. The amine group in 4-(3-methoxypyridin-2-yl)but-3-en-2-amine plays a crucial role in these interactions, facilitating binding to specific protein targets. Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with biological receptors, aiding in the design of more effective derivatives.

The chemical stability and solubility profile of 4-(3-methoxypyridin-2-yl)but-3-en-2-amine are also critical factors that influence its pharmaceutical applicability. Research has focused on optimizing conditions to enhance its stability under various storage conditions while maintaining its bioactivity. Solubility studies have revealed that modifications to the molecule can improve its solubility in water-based solutions, which is essential for formulation into oral or injectable drugs. These findings are crucial for developing drug formulations that ensure efficient delivery and absorption in vivo.

From a regulatory perspective, the synthesis and use of 4-(3-methoxypyridin-2-yl)butenamine (CAS No: 2229647 85 0) must adhere to stringent guidelines to ensure safety and efficacy. Regulatory bodies such as the FDA and EMA have established protocols for evaluating new chemical entities before they can be approved for clinical use. Researchers must navigate these regulations carefully, ensuring that all synthetic processes are documented thoroughly and that any potential toxicological risks are assessed comprehensively.

The future prospects of 4-(3-methoxypyridin-butenammonium chloride CAS No: 2229647 85 0) are promising, with ongoing research focusing on expanding its therapeutic applications. Innovations in drug delivery systems, such as nanotechnology-based carriers, are being explored to enhance its bioavailability and target specificity. Additionally, collaborations between academia and industry are fostering the development of new derivatives with improved pharmacokinetic profiles.

In conclusion,(pyridine derivative CAS number 2229647 85 0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable candidate for developing new treatments across various therapeutic areas. As research continues to uncover new applications and optimize synthetic methodologies,(CAS no: 2229647 85 0) is poised to play a pivotal role in shaping the future of drug development.